![molecular formula C17H13F3N2O2S B2493115 1-((5-(Thiophen-2-yl)furan-2-yl)methyl)-3-(2-(trifluoromethyl)phenyl)urea CAS No. 2034250-43-4](/img/structure/B2493115.png)
1-((5-(Thiophen-2-yl)furan-2-yl)methyl)-3-(2-(trifluoromethyl)phenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of urea and thiourea derivatives, including compounds similar in structure to the one , typically involves spectrometric analyses (UV, IR, ^1H NMR, and ^13C NMR) for characterization. Quantum chemical calculations are often employed to understand their properties and reactivity better. These methods provide insights into the functional groups, molecular orbitals, and potential chemical reactivity of the compound (Alabi et al., 2020).
Molecular Structure Analysis
The molecular structure of urea derivatives can be elucidated using crystallographic and spectroscopic techniques, revealing intricate details about their atomic arrangements. For instance, X-ray crystallography offers precise information on the spatial configuration, which is crucial for understanding the compound's chemical behavior and potential intermolecular interactions (Li & Chen, 2008).
Chemical Reactions and Properties
Urea derivatives participate in a range of chemical reactions, influenced by their functional groups and molecular structure. The reactivity towards various reagents and conditions can lead to the formation of novel compounds with diverse chemical properties. The presence of thiophene and furan rings, along with urea functionality, suggests potential for engaging in electrophilic aromatic substitution reactions and multi-component syntheses (Sayahi et al., 2015).
Physical Properties Analysis
The physical properties of such compounds, including melting points, solubility, and crystalline structure, can be determined through various analytical techniques. These properties are essential for understanding the compound's stability, solubility in different solvents, and suitability for further chemical manipulations or applications (Rahmani et al., 2017).
properties
IUPAC Name |
1-[(5-thiophen-2-ylfuran-2-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13F3N2O2S/c18-17(19,20)12-4-1-2-5-13(12)22-16(23)21-10-11-7-8-14(24-11)15-6-3-9-25-15/h1-9H,10H2,(H2,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOVGPFLOOPVTQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(F)(F)F)NC(=O)NCC2=CC=C(O2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13F3N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-((5-(Thiophen-2-yl)furan-2-yl)methyl)-3-(2-(trifluoromethyl)phenyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.